3-(4-Chloro-1,2,5-thiadiazol-3-yl)-4-methylpyridine

• CAS No.: 141775-33-9
• Molecular Formula: C8H6ClN3S
• Molecular Weight: 211.67 g/mol
• IUPAC Name: 3-chloro-4-(4-methylpyridin-3-yl)-1,2,5-thiadiazole
• InChI: InChI=1S/C8H6ClN3S/c1-5-2-3-10-4-6(5)7-8(9)12-13-11-7/h2-4H,1H3
• InChI Key: SPHGCAILLQPSBP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NC=C1)C2=NSN=C2Cl

Description

3-(4-Chloro-1,2,5-thiadiazol-3-yl)-4-methylpyridine is a useful research compound. Its molecular formula is C8H6ClN3S and its molecular weight is 211.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-(3-chloro-1,2,5-thiadiazol-4-yl)-4-methyl-1-phenoxycarbonyl-1,4-dihydropyridine (11.7 g, 35 mmol) in decalin (100 ml) was added sulfur (1.4 g, 43 mmol) and the reaction mixture was refluxed for 5 h. After cooling to room temperature, ether (100 ml) was added and the organic phases extracted with 1N HCl (2×75 ml). The aqueous phase was basified with NaOH(aq) and extracted with methylene chloride (2×100 ml). The methylene chloride phase was dried and evaporated to give solid title material in 5.47 g (74%) yield.